Cas no 1904633-36-8 ((2Z)-N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)-3-phenylprop-2-enamide)

• Product Name: (2Z)-N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)-3-phenylprop-2-enamide
• CAS No: 1904633-36-8
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 5983823
• PubChem ID: 117055348
• Update Time: 2025-08-05

(2Z)-N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)-3-phenylprop-2-enamide
• (Z)-N-[2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]-3-phenylprop-2-enamide
• (2Z)-N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)-3-phenylprop-2-enamide
• AKOS025390672
• (Z)-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-3-phenylacrylamide
• 1904633-36-8
• F6524-6024

• Inchi： 1S/C18H17N3O2S/c1-13-20-17-15(9-12-24-17)18(23)21(13)11-10-19-16(22)8-7-14-5-3-2-4-6-14/h2-9,12H,10-11H2,1H3,(H,19,22)/b8-7-
• InChI Key： PRIJNTMEKMYISA-FPLPWBNLSA-N
• SMILES： C(NCCN1C(C)=NC2SC=CC=2C1=O)(=O)/C=C\C1=CC=CC=C1

Computed Properties

• Exact Mass: 339.10414797g/mol
• Monoisotopic Mass: 339.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90Ų

Additional information on (2Z)-N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)-3-phenylprop-2-enamide

The Compound (2Z)-N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)-3-phenylprop-2-enamide (CAS No. 1904633-36-8)

The compound (2Z)-N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)-3-phenylprop-2-enamide, with the CAS number 1904633-36, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known for their potential bioactivity, particularly in the context of therapeutic applications. Recent studies have highlighted its unique structural features and promising pharmacological properties, making it a subject of interest for researchers worldwide.

Structurally, this compound is characterized by a thienopyrimidine ring system, which is fused with a pyrimidine moiety and contains a methyl group at the 2-position. The thienopyrimidine core is further connected to an ethyl group substituted with an amide functionality. The amide group itself is linked to a phenylpropenamide moiety, which introduces additional electronic and steric effects into the molecule. This intricate architecture contributes to its potential as a modulator of various biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving strategic protection/deprotection strategies and advanced coupling reactions. Researchers have employed methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production of this compound. These innovations have not only improved the yield but also enhanced the purity of the final product, making it more suitable for biological evaluations.

In terms of biological activity, studies have demonstrated that this compound exhibits potent inhibitory effects against several enzymes and receptors implicated in various pathological conditions. For instance, it has shown promise as an inhibitor of kinases involved in cancer progression and inflammation. Additionally, preliminary in vivo studies suggest that it may possess anti-inflammatory and anti-proliferative properties, making it a potential candidate for drug development.

The pharmacokinetic profile of this compound has also been investigated in preclinical models. Results indicate moderate absorption and distribution properties, with acceptable metabolic stability. However, further studies are required to fully understand its bioavailability and pharmacodynamic effects in humans.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These analytical tools have provided valuable insights into its molecular integrity and stereochemical configuration.

In conclusion, the compound (2Z)-N-(2-{2-methyl-4 oxo 19046 8 represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool for exploring novel therapeutic interventions. As research continues to unfold, this compound may pave the way for innovative treatments targeting complex diseases such as cancer and inflammatory disorders.